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Compound of Interest |

3-
Compound Name: (Dimethoxymethylsilyl)propylamin

e

Cat. No.: B1293533

\ J

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 3-
(Dimethoxymethylsilyl)propylamine (CAS No. 3663-44-3), a versatile amino silane
compound used as an additive, surface modifier, and adhesive in various research and
industrial applications.[1][2] Due to its hazardous nature, strict adherence to safety protocols is
essential to minimize risks to personnel and the environment.

Chemical Identification and Properties

Synonyms: 3-Aminopropylmethyldimethoxysilane, 3-(Dimethoxymethylsilyl)propan-1-amine[2]
[31[4]
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Property Value Source
CAS Number 3663-44-3 [1][2][3][5]
Molecular Formula C6H17NO2Si [6]
Molecular Weight 163.29 g/mol [1][6]
Appearance Colorl.ess' to almost colorless 5]

clear liquid
Odor Amine-like [5]
Boiling Point Min. 200°C @ 760 mmHg [415]
Flash Point 69°C (156.2°F) [11[41[5]
Density 0.945 g/mL at 25°C [1][4][5]

Refractive Index

1.4200 @ 25°C

[1]141[5]

Solubility

Soluble in alcohols, aliphatic

and aromatic hydrocarbons.

[1]5]

Hazard Identification and GHS Classification

3-(Dimethoxymethylsilyl)propylamine is classified as a hazardous chemical. The primary

hazards are its corrosivity and combustibility.

Hazard Class

GHS Classification

Hazard Statement

Skin Corrosion/Irritation

Sub-category 1B

H314: Causes severe skin

burns and eye damage

Eye Damage/Irritation

Category 1

H314: Causes severe skin

burns and eye damage

Flammable Liquids

Category 4

H227: Combustible liquid

Signal Word: Danger

Hazard Pictogram:
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e COrIrosion

Personal Protective Equipment (PPE)

Appropriate PPE must be worn at all times when handling 3-
(Dimethoxymethylsilyl)propylamine to prevent personal exposure.

Protection Type Specification

Eye/Face Protection Chemical safety goggles and a face shield.

) ) Chemical-resistant gloves (e.qg., nitrile), a lab
Skin Protection
coat, and closed-toe shoes.

A NIOSH/MSHA-approved respirator should be
Respiratory Protection used if there is a risk of inhaling vapors,

especially in poorly ventilated areas.

Safe Handling and Storage

Proper handling and storage procedures are critical to maintaining the stability of the chemical
and preventing accidents.

Handling:

o Work in a well-ventilated area, preferably in a chemical fume hood.

e Avoid contact with skin, eyes, and clothing.

e Do not breathe vapors or mists.

o Keep away from heat, sparks, and open flames.

» Use non-sparking tools and take precautionary measures against static discharge.
» Wash hands thoroughly after handling.

Storage:
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e Store in a cool, dry, and well-ventilated area.

o Keep the container tightly closed and stored under an inert atmosphere (e.g., nitrogen or

argon).

 Recommended storage temperature is between 2-8°C.[1][4][5][6]

o Store locked up and away from incompatible materials.[5]

First Aid Measures

In case of exposure, immediate medical attention is required.

Exposure Route

First Aid Procedure

Inhalation

Move the victim to fresh air. If breathing is
difficult, administer oxygen. If not breathing, give
artificial respiration. Seek immediate medical

attention.

Skin Contact

Immediately remove all contaminated clothing.
Wash the affected area with soap and plenty of
water for at least 15 minutes. Seek immediate

medical attention.

Eye Contact

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to
do. Continue rinsing for at least 15 minutes.

Seek immediate medical attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with
water. Never give anything by mouth to an
unconscious person. Call a doctor or Poison

Control Center immediately.

Accidental Release and Disposal

Spill Response:
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» Evacuate personnel from the area.

o Ensure adequate ventilation and remove all sources of ignition.

o Wear appropriate PPE as described in Section 3.

o Contain the spill using an inert absorbent material (e.g., sand, vermiculite).
e Collect the absorbed material into a suitable, closed container for disposal.
e Wash the spill area with detergent and water.

Disposal:

» Dispose of the chemical and contaminated materials in accordance with local, state, and
federal regulations.

e Do not pour down the drain or dispose of with regular waste.

Experimental Protocols

The following is a generic protocol for a surface modification procedure using 3-
(Dimethoxymethylsilyl)propylamine. This protocol should be adapted based on the specific
requirements of the experiment and performed in a chemical fume hood.

Obijective: To functionalize a glass substrate with amine groups.

Materials:

3-(Dimethoxymethylsilyl)propylamine

Anhydrous toluene

Glass substrates

Nitrogen gas

Oven
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e Schlenk flask and line
Procedure:
o Substrate Preparation:

o Clean the glass substrates by sonicating in acetone, followed by isopropanol, and finally
deionized water (15 minutes each).

o Dry the substrates in an oven at 110°C for at least 2 hours and then cool to room
temperature under a stream of nitrogen.

e Reaction Setup:

o Place the dried glass substrates in a Schlenk flask.

o Evacuate the flask and backfill with nitrogen three times to ensure an inert atmosphere.
« Silanization:

o In a separate flask under nitrogen, prepare a 2% (v/v) solution of 3-
(Dimethoxymethylsilyl)propylamine in anhydrous toluene.

o Transfer the silane solution to the Schlenk flask containing the substrates via a cannula.
o Allow the reaction to proceed at room temperature for 2-4 hours with gentle stirring.
e Post-Reaction Workup:
o Remove the substrates from the silane solution.
o Rinse the substrates with fresh anhydrous toluene to remove any unreacted silane.
o Cure the functionalized substrates in an oven at 110°C for 30-60 minutes.
e Storage:

o Store the amine-functionalized substrates in a desiccator until further use.
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Visual Workflows

The following diagrams illustrate key safety and handling workflows.

Emergency First Aid for Exposure

Inhalation Skin Contact Eye Contact Ingestion

Move to fresh air | | Rinse with water for 15+ minutes Rinse mouth with water

Give oxygen if breathing is difficult | | Remove contact lenses if possible Do NOT induce vomiting

Give artificial respiration if not breathing | | Continue rinsing Seek immediate medical attention

Seek immediate medical attention

Seek immediate medical attention

Click to download full resolution via product page

Caption: Emergency First Aid Procedures for Exposure.
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Accidental Spill Response Workflow

Spill Detected

Evacuate Area

:

Ensure Ventilation & Remove Ignition Sources

l

Wear Appropriate PPE
(Gloves, Goggles, Respirator)

l

Contain Spill with Inert Absorbent

:

Collect into Sealed Container

:

Clean Area with Detergent and Water

Dispose of Waste According to Regulations

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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